Cas no 2171827-20-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid
• CAS No: 2171827-20-4
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6603373
• PubChem ID: 165516958
• Update Time: 2025-06-30

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutane-1-carboxylic acid
• 2171827-20-4
• EN300-1502476

• Inchi： 1S/C23H24N2O5/c26-20(25-23(21(27)28)11-5-12-23)10-13-24-22(29)30-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,5,10-14H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： QKPQLDIVCUWYTD-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid (CAS No. 2171827-20-4)

The compound 1-3-{(9H-fluoren-9-yl)methoxycarbonyl}aminopropanamidocyclobutane-1-carboxylic acid, identified by the CAS registry number 2171827-20-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is notable for its complex structure, which includes a cyclobutane ring, a propanamide group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The Fmoc group is particularly interesting as it is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of cyclobutane-containing compounds in the synthesis of novel polymers with enhanced mechanical properties. The unique geometry of the cyclobutane ring contributes to the rigidity and strength of the resulting materials, making them suitable for applications in high-performance composites and lightweight structural components.

The presence of the Fmoc group in this compound adds another layer of functionality. As mentioned earlier, Fmoc is a protecting group commonly employed in solid-phase peptide synthesis (SPPS). Its application in this context suggests that this compound could serve as an intermediate in the synthesis of more complex molecules, including peptides and proteins. Recent advancements in SPPS have led to the development of more efficient protocols, enabling the synthesis of longer and more complex peptides with high precision.

In addition to its role in peptide synthesis, this compound has shown promise in other areas such as drug delivery systems and bioconjugation chemistry. The combination of a cyclobutane ring and an Fmoc group creates a versatile platform for attaching various functional groups, allowing for tailored interactions with biological systems. For example, researchers have investigated the use of similar compounds as linkers in antibody-drug conjugates (ADCs), where precise control over drug loading and release is critical.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yields and purity. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing techniques, followed by the introduction of the Fmoc group via standard amide coupling reactions. Recent developments in catalytic asymmetric synthesis have provided new avenues for constructing chiral centers within such molecules, further expanding their potential applications.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing such compounds. Researchers are exploring the use of renewable feedstocks and enzymatic catalysts to reduce the environmental footprint of chemical manufacturing processes. This compound serves as a case study for how modern green chemistry principles can be integrated into the design and synthesis of complex organic molecules.

In conclusion, 1-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]propanamido}cyclobutane carboxylic acid (CAS No. 2171827-20-4) represents a fascinating intersection of organic chemistry, materials science, and biotechnology. Its unique structure and functional groups make it a valuable tool for advancing research across multiple disciplines. As new discoveries continue to emerge, this compound will undoubtedly play an increasingly important role in shaping future innovations.